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Introduction
The prolactin-releasing peptide analog, palmitoylated-11-Threonine-Threonine-Aspartate-

Serine-Prolactin-Releasing Peptide31 (palm11-TTDS-PrRP31), represents a significant

advancement in the development of therapeutic peptides targeting metabolic and

neurodegenerative disorders. This novel, lipidized analog of the endogenous prolactin-

releasing peptide (PrRP31) has been engineered for enhanced stability and improved central

nervous system penetration following peripheral administration.[1] This technical guide

provides an in-depth overview of palm11-TTDS-PrRP31, including its chemical structure,

mechanism of action, key experimental data, and detailed protocols for its evaluation.

Palm11-TTDS-PrRP31 is a potent agonist for the G protein-coupled receptor 10 (GPR10) and

also exhibits high affinity for the neuropeptide FF receptor 2 (NPFFR2).[2][3] This dual agonism

is believed to be crucial for its therapeutic effects.[3] Extensive preclinical studies have

demonstrated its efficacy in reducing food intake, promoting weight loss, improving glucose

tolerance, and exerting neuroprotective effects in various rodent models of obesity, type 2

diabetes, and Alzheimer's disease.[4][5][6]
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Palm11-TTDS-PrRP31 is a 31-amino acid peptide analog of human PrRP31. The key

modification is the attachment of a palmitoyl group to the lysine residue at position 11 (Lys11)

via a hydrophilic linker, 1,13-diamino-4,7,10-trioxatridecan-succinamic acid (TTDS).[7][8] This

lipid modification enhances the peptide's stability in circulation and facilitates its ability to cross

the blood-brain barrier.[1]

Amino Acid Sequence: Ser-Arg-Thr-His-Arg-His-Ser-Met-Glu-Ile-Lys(N-γ-E(N-palmitoyl-

TTDS))-Thr-Pro-Asp-Ile-Asn-Pro-Ala-Trp-Tyr-Ala-Ser-Arg-Gly-Ile-Arg-Pro-Val-Gly-Arg-Phe-

NH2[1][9]

Structural Representation:

A schematic representation of the PrRP31 structure and the modification site for lipidization is

provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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